![molecular formula C6H8ClNOS B595904 2-Chloro-5-(ethoxymethyl)thiazole CAS No. 1209494-04-1](/img/structure/B595904.png)
2-Chloro-5-(ethoxymethyl)thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-5-(ethoxymethyl)thiazole is a chemical compound with the molecular formula C6H8ClNOS . It is used for research and development purposes .
Synthesis Analysis
The synthesis of thiazole derivatives, including this compound, has been reported in various studies . One common synthetic protocol involves using readily available and inexpensive substrates under mild reaction conditions . The reaction conditions are mild and pure products are obtained without work-up and column purification .Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The molecular weight of this compound is 177.65 .Chemical Reactions Analysis
Thiazole derivatives, including this compound, are known to undergo various chemical reactions . These reactions may involve donor–acceptor interactions, nucleophilic substitutions, and oxidation reactions .Physical And Chemical Properties Analysis
This compound is a compound with a density of 1.270 and a boiling point of 246 ºC . It is slightly soluble in water and soluble in alcohol and ether .Mechanism of Action
While the specific mechanism of action for 2-Chloro-5-(ethoxymethyl)thiazole is not explicitly mentioned in the sources, thiazole derivatives are known to behave unpredictably when entering physiological systems . They may activate or stop biochemical pathways and enzymes, or stimulate or block receptors in biological systems .
Safety and Hazards
Future Directions
While specific future directions for 2-Chloro-5-(ethoxymethyl)thiazole are not mentioned in the sources, thiazole derivatives are an active area of research due to their wide range of biological activities . They are being explored for their potential in the development of various drugs and biologically active agents .
properties
IUPAC Name |
2-chloro-5-(ethoxymethyl)-1,3-thiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClNOS/c1-2-9-4-5-3-8-6(7)10-5/h3H,2,4H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGEREWXSIKBLFO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1=CN=C(S1)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClNOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30693803 |
Source
|
Record name | 2-Chloro-5-(ethoxymethyl)-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30693803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.65 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1209494-04-1 |
Source
|
Record name | 2-Chloro-5-(ethoxymethyl)-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30693803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.